2-Acetamido-6-hydroxybenzoic acid
Description
2-Acetamido-6-hydroxybenzoic acid is a benzoic acid derivative featuring an acetamido group at the 2-position and a hydroxyl group at the 6-position. Its molecular formula is C₉H₉NO₄, with a molecular weight of 195.17 g/mol.
Properties
Molecular Formula |
C9H9NO4 |
|---|---|
Molecular Weight |
195.17 g/mol |
IUPAC Name |
2-acetamido-6-hydroxybenzoic acid |
InChI |
InChI=1S/C9H9NO4/c1-5(11)10-6-3-2-4-7(12)8(6)9(13)14/h2-4,12H,1H3,(H,10,11)(H,13,14) |
InChI Key |
JYRNZCGVOZRTSO-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)NC1=C(C(=CC=C1)O)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Electron-Withdrawing Effects : The -F group in 8BC enhances the acidity of the carboxylic acid compared to the -OH group in the parent compound .
- Hydrogen Bonding : The hydroxyl and carboxylic acid groups in this compound promote intermolecular interactions, similar to the ethoxy-oxoacetamido derivative, which forms hydrogen-bonded chains in its crystal lattice .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
